Cas no 2361657-28-3 (N-(6-chloroquinolin-5-yl)prop-2-enamide)

• Product Name: N-(6-chloroquinolin-5-yl)prop-2-enamide
• CAS No: 2361657-28-3
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 5684328
• PubChem ID: 139017247
• Update Time: 2025-06-09

N-(6-chloroquinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3325092432
• N-(6-chloroquinolin-5-yl)prop-2-enamide
• 2361657-28-3
• EN300-26579812

• Inchi： 1S/C12H9ClN2O/c1-2-11(16)15-12-8-4-3-7-14-10(8)6-5-9(12)13/h2-7H,1H2,(H,15,16)
• InChI Key： PJSCUCUWSBJQFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CC=CN=2)C=1NC(C=C)=O

Computed Properties

• Exact Mass: 232.0403406g/mol
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42Ų

Additional information on N-(6-chloroquinolin-5-yl)prop-2-enamide

Introduction to N-(6-chloroquinolin-5-yl)prop-2-enamide (CAS No. 2361657-28-3)

N-(6-chloroquinolin-5-yl)prop-2-enamide, a compound with the chemical identifier CAS No. 2361657-28-3, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the quinoline derivatives family, which has been widely studied due to its diverse biological activities and potential therapeutic applications. The presence of a chloro substituent at the 6-position and an amide functional group at the prop-2-enyl position imparts unique chemical and pharmacological properties to this molecule, making it a promising candidate for further investigation.

The structure of N-(6-chloroquinolin-5-yl)prop-2-enamide can be broken down into several key components that contribute to its overall functionality. The quinoline core is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the 5-position of the quinoline ring introduces a prop-2-enyl group, which is further modified by an amide moiety. This amide group not only influences the solubility and metabolic stability of the compound but also plays a crucial role in its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between N-(6-chloroquinolin-5-yl)prop-2-enamide and its potential targets. These studies have highlighted the importance of the chloro substituent in modulating the binding affinity and selectivity of the compound. The chloro group is known to enhance hydrophobic interactions and can also participate in hydrogen bonding, depending on the specific environment of the target protein or enzyme.

In addition to its structural features, N-(6-chloroquinolin-5-yl)prop-2-enamide has shown promising activity in various preclinical studies. Research has indicated that this compound exhibits inhibitory effects on certain kinases and other enzymes involved in cancer progression. The quinoline derivative has been found to disrupt key signaling pathways that are essential for tumor growth and survival. Specifically, studies have demonstrated its potential in inhibiting tyrosine kinases, which are often overexpressed in cancer cells and contribute to uncontrolled cell proliferation.

The amide functional group in N-(6-chloroquinolin-5-yl)prop-2-enamide also contributes to its pharmacological profile. Amides are known for their ability to form stable hydrogen bonds with biological targets, which can enhance binding affinity. This property makes amide-containing compounds particularly useful in drug design, as they can provide both structural rigidity and functional versatility. The prop-2-enyl group further enhances the compound's ability to interact with biological targets by introducing a flexible alkene moiety that can adopt various conformations.

One of the most exciting aspects of N-(6-chloroquinolin-5-yl)prop-2-enamide is its potential as a lead compound for drug development. Researchers have been exploring ways to optimize its structure to improve its efficacy and reduce potential side effects. This involves modifying various functional groups within the molecule while maintaining its core quinoline scaffold. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in guiding these modifications.

The synthesis of N-(6-chloroquinolin-5-yl)prop-2-enamide involves several steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a quinoline derivative, followed by functionalization at the 6-position with a chloro group. The introduction of the prop-2-enyl group is then achieved through a series of reactions that involve condensation and cyclization steps. Finally, the amide group is incorporated through nucleophilic substitution or other suitable methods.

The chemical properties of N-(6-chloroquinolin-5-yl)prop-2-enamide make it an interesting candidate for further exploration in medicinal chemistry. Its ability to interact with various biological targets suggests that it could be developed into a therapeutic agent for a range of diseases, including cancer and infectious diseases. Additionally, its structural features provide opportunities for designing analogs with improved pharmacological properties.

In conclusion, N-(6-chloroquinolin-5-yl)prop-2-enamide (CAS No. 2361657-28-3) is a compound with significant potential in pharmaceutical research. Its unique structure, characterized by a quinoline core, chloro substituent, prop-2-enyl group, and amide functional group, makes it an attractive candidate for further investigation. Recent studies have highlighted its promising activity against various biological targets, particularly kinases involved in cancer progression. As research continues to uncover new applications for this compound, it is likely that N-(6-chloroquinolin-5-ylo проп - 2 - enanmide will play an important role in future drug development efforts.